Cas no 201049-04-9 ((R,S,R,S)-Me-PennPhos)
(R,S,R,S)-Me-PennPhos structure
Product Name:(R,S,R,S)-Me-PennPhos
CAS No:201049-04-9
MF:C22H32P2
MW:358.437007904053
CID:1390396
Update Time:2023-03-31
(R,S,R,S)-Me-PennPhos Chemical and Physical Properties
Names and Identifiers
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- 7-Phosphabicyclo[2.2.1]heptane, 7,7'-(1,2-phenylene)bis[2,5-dimethyl-,(1R,1'R,2S,2'S,4R,4'R,5S,5'S)-
- (R,S,R,S)-Me-PennPhos
-
- Inchi: 1S/C22H32P2/c1-13-9-20-14(2)10-19(13)23(20)17-7-5-6-8-18(17)24-21-12-16(4)22(24)11-15(21)3/h5-8,13-16,19-22H,9-12H2,1-4H3/t13-,14-,15-,16-,19+,20+,21+,22+/m0/s1
- InChI Key: IMYBACKMXRBRJW-JWWQVWRMSA-N
- SMILES: C1(P2[C@@]3([H])[C@@H](C)C[C@]2([H])[C@@H](C)C3)=CC=CC=C1P1[C@@]2([H])[C@@H](C)C[C@]1([H])[C@@H](C)C2
(R,S,R,S)-Me-PennPhos Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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